
Dimethyltin oxide material safety data sheet
(MSDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyltin oxide

Cat. No.: B1585837 Get Quote

Dimethyltin Oxide: A Technical Safety Guide for
Researchers
For Immediate Release – This technical whitepaper provides an in-depth guide to the material

safety data sheet (MSDS) for Dimethyltin oxide (CAS No. 2273-45-2). It is intended for

researchers, scientists, and professionals in drug development and other laboratory settings

who handle this organotin compound. This document synthesizes critical safety data, handling

procedures, and emergency responses into a clear, actionable format.

Compound Identification and Properties
Dimethyltin oxide, also known as dimethyloxostannane, is a solid organotin compound used

as a chemical intermediate and catalyst in various industrial applications, including the

production of PVC heat stabilizers and polyurethanes.[1][2] Its fundamental properties are

summarized below.

Table 1: Physical and Chemical Properties of Dimethyltin Oxide
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Property Value Source(s)

CAS Number 2273-45-2 [3]

EC Number 218-881-7 [3]

Molecular Formula C₂H₆OSn or (C₂H₆OSn)n [1][2][3]

Molecular Weight 164.78 g/mol [1][4]

Appearance
White to off-white or beige

powder/crystalline solid
[1][4][5]

Melting Point 380-390 °C [4][5]

Boiling Point Not Determined [2][5]

Solubility
Insoluble in water; Soluble in

strong acid aqueous solutions
[2]

Stability Stable under normal conditions [3][6]

Hazard Identification and Classification
The hazard classification of Dimethyltin oxide can vary between suppliers and regulatory

frameworks. It is crucial to consult the specific safety data sheet provided with the product.

However, common classifications under the Globally Harmonized System (GHS) are outlined

below. Chronic exposure to inorganic tin compounds may lead to a benign pneumoniosis

known as stannosis.[3][7]

Table 2: GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[8][9][10]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[8]

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled [8]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[8][11]

Serious Eye

Damage/Irritation
Category 1 / 2

H318/H319: Causes

serious eye

damage/irritation

[8][9][10]

Aquatic Hazard,

Chronic
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[11]

Toxicological Data
Toxicological information is critical for risk assessment in a laboratory setting. The available

quantitative data is limited but points to significant toxicity.

Table 3: Acute Toxicity Data

Test Route Species Value Source(s)

LD₅₀ (Lethal

Dose, 50%)
Intravenous Mouse 100 mg/kg [3][7][8]

Experimental Protocols
The source material safety data sheets cite the LD₅₀ value but do not provide detailed

experimental methodologies for its determination.[3][7][8] This is standard for MSDS

documents, which are intended as safety summaries rather than research papers. Researchers
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requiring detailed toxicological study protocols should consult specialized toxicology literature

or databases.

Hazard Response and Safety Workflow
Effective laboratory safety relies on a clear understanding of the logical workflow from hazard

recognition to appropriate response. The following diagram illustrates the key decision points

and actions for safely handling Dimethyltin oxide.
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1. Hazard Identification

2. Prevention & Control

3. Exposure Response (First Aid)

4. Incident Management

Dimethyltin Oxide
(Solid, Powder)

GHS Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin & Eye Irritant
- Aquatic Toxicity

Engineering Controls:
- Fume Hood / Local Exhaust

Personal Protective Equipment (PPE):
- Nitrile/Neoprene Gloves

- Chemical Goggles
- Protective Clothing

- NIOSH-certified Dust Respirator

Potential Exposure Occurs

Inhalation:
Remove to fresh air.
Seek medical advice.

Skin Contact:
Wash with plenty of soap & water.
Remove contaminated clothing.

Eye Contact:
Flush with water for 15+ min.

Remove contacts.
Seek medical attention.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.

Spill or Leak

Contain Spill (dikes/absorbents).
Evacuate unnecessary personnel.

Wear full PPE.
Sweep/shovel into suitable container.

Disposal:
Dispose of at a licensed site.

Do not release into environment or sewer.

Click to download full resolution via product page

Caption: Logical workflow for Dimethyltin oxide hazard recognition, prevention, and response.
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Handling, Storage, and Personal Protection
Proper handling and storage procedures are essential to minimize exposure risk.

Table 4: Recommended Handling, Storage, and PPE

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Recommendation Source(s)

Engineering Controls

Use in a well-ventilated area,

preferably with local exhaust

ventilation or a fume hood.[3]

[8] Safety showers and

eyewash stations should be

readily available.[3]

[3][8]

Precautions for Safe Handling

Avoid contact with skin and

eyes.[3][7] Do not breathe

dust.[3][7] Avoid dust

formation.[3][7] Wash hands

thoroughly after handling.[3][8]

[3][7][8]

Storage Conditions

Keep container tightly closed.

[3][6][8] Store in a cool, dry,

well-ventilated place.[2][3][8]

Some sources recommend

storage at 2-8°C.[10]

[2][3][6][8][10]

Eye/Face Protection

Chemical safety goggles.[3]

Contact lenses should not be

worn.[3]

[3]

Hand Protection
Neoprene or nitrile rubber

gloves.[3]
[3]

Skin/Body Protection
Wear suitable protective

clothing.[3]
[3]

Respiratory Protection

NIOSH-certified dust and mist

respirator where inhalation

exposure may occur.[3]

[3]

Incompatible Materials Oxidizing agents.[6][8] [6][8]

Emergency Procedures
First Aid Measures
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Immediate and appropriate first aid is critical following exposure.

Table 5: First Aid Procedures

Exposure Route First Aid Instructions Source(s)

Inhalation

Remove victim to fresh air and

keep at rest in a comfortable

breathing position. Seek

medical advice if feeling

unwell.

[3][6][7]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. If

irritation persists, call a

physician.

[3][6][7]

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek medical attention.

[3][6][7]

Ingestion

Never give anything by mouth

to an unconscious person. Do

NOT induce vomiting. Seek

immediate medical

advice/attention.

[3][7]

Fire-Fighting Measures

Flammability: The material is not flammable.[3][7]

Suitable Extinguishing Media: Use media appropriate for the surrounding environment, such

as water spray, carbon dioxide (CO₂), or dry powder.[6]
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Specific Hazards: When exposed to high temperatures or open flame, irritating fumes and

organic acid vapors may be generated.[3][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][6]

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[3][7] Wear appropriate personal

protective equipment (as described in Section 5).[3][7] Avoid breathing dust and prevent

contact with skin and eyes.[3][7]

Environmental Precautions: Prevent entry into sewers and public waters.[3][7] This material

may be hazardous to the environment.[3]

Containment and Cleanup: Sweep or shovel spills into an appropriate, labeled container for

disposal.[3][7] Contain spills with dikes or absorbents to prevent migration.[3][7]

Disposal Considerations
Waste from this material is considered hazardous.[6] All disposal practices must be in

accordance with local, state, and federal regulations.

Do not dispose of waste into sewers.[3][7]

Dispose of solid materials or residues at a licensed hazardous waste facility.[3][7]

Avoid release into the environment.[3][7]

This guide is intended to supplement, not replace, the manufacturer-provided Material Safety

Data Sheet. Always refer to the specific MSDS for the product in use before beginning any

laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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